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Compound of Interest

Compound Name: PRX-08066

Cat. No.: B15614581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of

PRX-08066, a potent and selective 5-HT2B receptor antagonist. Adherence to these guidelines

is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction
PRX-08066 is a small molecule inhibitor of the serotonin 5-HT2B receptor, with a binding

affinity (Ki) of 3.4 nM.[1] It demonstrates high selectivity over the closely related 5-HT2A and 5-

HT2C receptors.[1] Due to its role in blocking 5-HT2B signaling, PRX-08066 is utilized in

research investigating pulmonary arterial hypertension, cancer, and fibrotic disorders.[1][2][3]

Accurate preparation of a stable, concentrated stock solution is the first critical step for in vitro

and in vivo studies.

Quantitative Data Summary
For ease of reference, the key quantitative data for PRX-08066 are summarized in the table

below. Note that PRX-08066 can be supplied as a free base or as a maleate salt, which will

affect its molecular weight and solubility. Always refer to the manufacturer's certificate of

analysis for batch-specific information.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15614581?utm_src=pdf-interest
https://www.benchchem.com/product/b15614581?utm_src=pdf-body
https://www.benchchem.com/product/b15614581?utm_src=pdf-body
https://en.wikipedia.org/wiki/PRX-08066
https://en.wikipedia.org/wiki/PRX-08066
https://www.benchchem.com/product/b15614581?utm_src=pdf-body
https://en.wikipedia.org/wiki/PRX-08066
https://www.apexbt.com/prx-08066.html
https://pubmed.ncbi.nlm.nih.gov/20430844/
https://www.benchchem.com/product/b15614581?utm_src=pdf-body
https://www.benchchem.com/product/b15614581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
PRX-08066 (Free
Base)

PRX-08066
(Maleate Salt)

Source(s)

Molecular Formula C₁₉H₁₇ClFN₅S C₂₃H₂₁ClFN₅O₄S [1][4]

Molecular Weight 401.9 g/mol 517.96 g/mol [1][4][5]

Purity ≥95% Not Specified [4]

Appearance Crystalline solid Solid [2][4]

Solubility in DMSO ~96 mg/mL
~104 mg/mL (200.78

mM)
[4][6]

Solubility in Ethanol ~91 mg/mL ~98 mg/mL [4][6]

Solubility in Water Insoluble Not Specified [6]

Storage (Powder) -20°C for ≥ 3 years -20°C for ≥ 3 years [6]

Storage (Stock

Solution)

-80°C for up to 1 year;

-20°C for up to 1

month

-80°C for up to 1 year;

-20°C for up to 1

month

[6]

Experimental Protocol: Preparation of a 10 mM PRX-
08066 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PRX-08066 (free base) in

dimethyl sulfoxide (DMSO).

Materials:

PRX-08066 (free base) powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Acclimatization: Allow the vial of PRX-08066 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of PRX-08066 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.019 mg of PRX-08066 (free base).

Calculation: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular

Weight ( g/mol )

Example: 10 mM x 1 mL x 401.9 g/mol = 4019 mg/L = 4.019 mg/mL

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the PRX-08066 powder. For the example

above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes or cryovials.[6]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[6]

Visualizations
Experimental Workflow for Stock Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15614581?utm_src=pdf-body
https://www.benchchem.com/product/b15614581?utm_src=pdf-body
https://www.benchchem.com/product/b15614581?utm_src=pdf-body
https://www.benchchem.com/product/b15614581?utm_src=pdf-body
https://www.selleckchem.com/products/prx-08066.html
https://www.selleckchem.com/products/prx-08066.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dissolution

Storage

Start

Acclimatize PRX-08066
to Room Temperature

Weigh PRX-08066
Powder

Add Anhydrous
DMSO

Vortex Until
Dissolved

Aliquot into
Single-Use Volumes

Store at -80°C or -20°C

End

Click to download full resolution via product page

Caption: Workflow for preparing PRX-08066 stock solution.
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Simplified Signaling Pathway of PRX-08066 Action
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Caption: PRX-08066 blocks serotonin-induced signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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